Cas no 1361735-07-0 (4-Cyano-3-(trifluoromethoxy)pyridine-5-carboxylic acid)

• Product Name: 4-Cyano-3-(trifluoromethoxy)pyridine-5-carboxylic acid
• CAS No: 1361735-07-0
• MF: C₈H₃F₃N₂O₃
• MW: 232.116232156754
• CID: 4911650
• Update Time: 2025-05-20

4-Cyano-3-(trifluoromethoxy)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-(trifluoromethoxy)pyridine-5-carboxylic acid

• Inchi： 1S/C8H3F3N2O3/c9-8(10,11)16-6-3-13-2-5(7(14)15)4(6)1-12/h2-3H,(H,14,15)
• InChI Key： UDKLUFORXGEPJO-UHFFFAOYSA-N
• SMILES： FC(OC1C=NC=C(C(=O)O)C=1C#N)(F)F

Computed Properties

• Exact Mass: 232.00957645 g/mol
• Monoisotopic Mass: 232.00957645 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 83.2
• Molecular Weight: 232.12

Additional information on 4-Cyano-3-(trifluoromethoxy)pyridine-5-carboxylic acid

4-Cyano-3-(trifluoromethoxy)pyridine-5-carboxylic Acid: A Comprehensive Overview

4-Cyano-3-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1361735-07-0) is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound, often referred to as 4-cyano-3-trifluoromethoxypyridine-5-carboxylic acid, has garnered attention due to its unique structural properties and functional groups. The molecule consists of a pyridine ring substituted with a cyano group at position 4, a trifluoromethoxy group at position 3, and a carboxylic acid group at position 5. These substituents contribute to its distinctive chemical reactivity and physical properties.

The synthesis of 4-cyano-3-trifluoromethoxypyridine-5-carboxylic acid involves a series of multi-step reactions, often utilizing advanced methodologies such as Suzuki coupling or nucleophilic aromatic substitution. Recent advancements in catalytic systems have enabled the efficient production of this compound with high purity and yield. Its structural complexity makes it an ideal candidate for exploring novel chemical transformations and applications.

One of the most promising applications of 4-cyano-3-trifluoromethoxypyridine-5-carboxylic acid lies in the field of drug discovery. The compound's cyano and trifluoromethoxy groups are known to enhance pharmacokinetic properties such as solubility and bioavailability. Researchers have explored its potential as a lead compound in anti-inflammatory and anticancer drug development. For instance, studies have shown that the compound exhibits selective inhibition against certain kinases involved in cancer progression, making it a valuable tool in precision medicine.

In addition to its pharmaceutical applications, 4-cyano-3-trifluoromethoxypyridine-5-carboxylic acid has found utility in materials science. Its carboxylic acid group enables it to serve as a building block for constructing supramolecular assemblies, such as metal-organic frameworks (MOFs). These materials are highly sought after for their applications in gas storage, catalysis, and sensing technologies. Recent research has demonstrated that incorporating this compound into MOFs can significantly enhance their stability and selectivity for specific gas molecules.

The electronic properties of 4-cyano-3-trifluoromethoxypyridine-5-carboxylic acid also make it an attractive candidate for optoelectronic devices. The pyridine ring's conjugated system, combined with the electron-withdrawing effects of the cyano and trifluoromethoxy groups, imparts unique electronic characteristics. These properties have been leveraged in the development of organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent studies have highlighted its potential as an efficient electron transport material in OLEDs, contributing to improved device performance and longevity.

From an environmental standpoint, 4-cyano-3-trifluoromethoxypyridine-5-carboxylic acid has been investigated for its role in advanced oxidation processes (AOPs). Its ability to act as a catalyst in these processes makes it a promising candidate for water treatment applications. Researchers have reported that the compound can facilitate the degradation of persistent organic pollutants under UV light, offering a sustainable solution for addressing water pollution challenges.

In terms of toxicity and safety profiles, 4-cyano-3-trifluoromethoxypyridine-5-carboxylic acid has undergone rigorous testing to ensure its safe handling in industrial and laboratory settings. Studies indicate that the compound exhibits low acute toxicity when administered via various routes. However, long-term exposure studies are still underway to fully characterize its safety profile.

The increasing demand for high-performance materials and drugs has positioned 4-cyano-3-trifluoromethoxypyridine-5-carboxylic acid as a key player in modern chemical research. Its versatile structure and tunable properties continue to inspire innovative applications across diverse disciplines. As research progresses, this compound is expected to play an even more significant role in advancing scientific knowledge and technological advancements.